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Compound of Interest

Compound Name:
4-Oxo-1-(M-

tolyl)cyclohexanecarboxylic acid

CAS No.: 887978-60-1

Cat. No.: B13089894

Get Quote

Executive Summary
4-Oxo-1-(m-tolyl)cyclohexanecarboxylic acid (Target Compound) is a specialized gem-

disubstituted cyclohexane scaffold. It serves as a critical intermediate in the synthesis of

neuroactive agents (e.g., opioids, NK1 antagonists) and exhibits intrinsic bioactivity related to

inflammation modulation.

This guide compares the Target Compound with its unsubstituted parent (4-Oxo-1-

phenylcyclohexanecarboxylic acid) and other positional isomers. The presence of the m-tolyl

(3-methylphenyl) group introduces significant lipophilic and steric modifications that alter

receptor binding affinity and metabolic stability compared to the phenyl analog.
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Feature
4-Oxo-1-(m-

tolyl)cyclohexanecar

boxylic acid

4-Oxo-1-

phenylcyclohexanec

arboxylic acid

4-Oxo-1-(p-

tolyl)cyclohexanecar

boxylic acid

Role
High-affinity Scaffold /

Intermediate

Reference Standard /

Building Block
Steric Probe

LogP (Pred.) ~2.45 ~1.98 ~2.45

Steric Profile
Meta-substitution

(Lipophilic Pocket)

Unsubstituted

(Baseline)

Para-substitution

(Extension)

Primary Utility

Synthesis of m-

substituted

opioids/analgesics

Synthesis of

Tilidine/Venlafaxine

analogs

Probing receptor

depth

Metabolic Liability
Benzylic oxidation at

m-methyl

Ring hydroxylation

(slower)

Benzylic oxidation at

p-methyl

Chemical Profile & Mechanism of Action[4]
Structural Analysis
The compound features a cyclohexane ring locked in a chair conformation by the bulky 1-aryl

and 1-carboxyl groups.

C1 Position: The gem-disubstitution (aryl + carboxylic acid) creates a quaternary center,

restricting conformational flexibility. This is a pharmacophore common in analgesics (e.g.,

Tilidine, Tramadol precursors).

C4 Position: The ketone provides a handle for further functionalization (reductive amination,

Grignard addition) or acts as a hydrogen bond acceptor.

Aryl Group: The m-tolyl moiety is often privileged in CNS drugs (e.g., Tramadol, Tapentadol)

because the meta-substituent can fill hydrophobic pockets in GPCRs (like

-opioid or NK1 receptors) more effectively than a simple phenyl ring.
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While primarily an intermediate, the 4-aryl-4-oxocyclohexane scaffold possesses intrinsic

activity:

NF-

B Inhibition: 4-Arylcyclohexanones have been shown to inhibit the phosphorylation of the
p65 subunit of NF-

B, exerting anti-inflammatory effects. The m-tolyl derivative is predicted to have higher
potency than the phenyl analog due to increased cellular permeability (higher LogP).

Synthetic "Bioactivity": As a precursor, it determines the pharmacology of the final drug. The

m-methyl group typically enhances

-opioid receptor affinity by interacting with specific residues (e.g., Trp/Tyr gates) in the
receptor binding pocket.

Comparative Bioactivity Analysis
Target vs. 4-Oxo-1-phenylcyclohexanecarboxylic Acid
(Parent)[1][5]

Lipophilicity: The m-tolyl analog is more lipophilic (

LogP

+0.5). This facilitates better Blood-Brain Barrier (BBB) penetration for CNS-targeted
derivatives.

Potency: In derived analgesics, m-substitution often yields 2-5x higher potency than the

unsubstituted phenyl parent.

Solubility: The Target Compound has lower aqueous solubility, requiring modified formulation

protocols (e.g., DMSO/PEG co-solvents) compared to the phenyl analog.

Target vs. 4-Oxo-1-(p-tolyl)cyclohexanecarboxylic Acid
(Isomer)
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Steric Clash: The p-tolyl group extends the molecule's length, which can cause steric

clashes in compact receptor pockets (e.g., certain kinase ATP-binding sites). The m-tolyl

group is more compact and "swept back," often fitting better in globular receptor cavities.

Metabolism: The p-methyl group is highly exposed to CYP450 enzymes (rapid oxidation to

carboxylic acid), whereas the m-methyl is partially shielded, potentially offering a longer half-

life.

Experimental Protocols
Synthesis Validation (Robinson Annulation Variant)
Rationale: Direct synthesis ensures high purity of the quaternary center, critical for consistent

bioassay results.

Protocol:

Reagents:m-Tolylacetonitrile, Methyl acrylate, NaH (base), DMSO/THF.

Step 1 (Michael Addition): React m-tolylacetonitrile (1.0 eq) with methyl acrylate (2.2 eq)

using Triton B or NaH in THF at 0°C

RT for 4h.

Step 2 (Dieckmann Cyclization): Treat the diester intermediate with NaH in refluxing toluene.

Step 3 (Hydrolysis/Decarboxylation): Acid hydrolysis (6M HCl, reflux 12h) converts the

nitrile/ester to the acid and decarboxylates the

-keto ester position.

Purification: Recrystallization from Ethyl Acetate/Hexane.

QC: Confirm structure via

H-NMR (diagnostic m-methyl singlet at

2.35 ppm).
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NF- B Inhibition Assay (Luciferase Reporter)
Rationale: To quantify intrinsic anti-inflammatory potential compared to the phenyl analog.

Workflow:

Cell Line: HEK293T cells stably transfected with NF-

B-Luciferase reporter.

Treatment: Seed cells (10,000/well) in 96-well plates. Incubate 24h.

Induction: Pre-treat with Target Compound (0.1 - 100

M) for 1h, then stimulate with TNF-

(10 ng/mL).

Readout: Lyse cells after 6h and measure luminescence.

Control: Dexamethasone (Positive control), Vehicle (DMSO).

Analysis: Calculate IC

using non-linear regression.

Visualizations
Structure-Activity Relationship (SAR) Diagram
This diagram illustrates how specific structural features of the Target Compound influence its

biological properties compared to analogs.
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Caption: SAR map highlighting the functional impact of the m-tolyl substituent on

pharmacokinetics and binding.

Comparative Synthesis & Utility Workflow
Flowchart demonstrating the divergence in synthetic utility between the Phenyl and m-Tolyl

analogs.

Phenylacetonitrile

4-Oxo-1-phenyl-
cyclohexanecarboxylic Acid

Robinson Annulation

m-Tolylacetonitrile

4-Oxo-1-(m-tolyl)-
cyclohexanecarboxylic Acid

Robinson Annulation

Tilidine Analogs
(Standard Potency)

Esterification + Amination

Tramadol/Venlafaxine
Analogs (High Potency)

Reductive Amination
(Enhanced Lipophilicity)
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Caption: Synthetic divergence showing how the m-tolyl intermediate leads to higher-potency

CNS agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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